3-(4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)butanoic acid
Overview
Description
3-(4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)butanoic acid is an organic compound with the molecular formula C20H23ClO4 and a molecular weight of 362.857 g/mol . This compound is known for its unique structure, which includes a chlorinated benzyl group and an isopropoxy substituent, making it a subject of interest in various fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)butanoic acid typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-chloro-4-isopropoxybenzyl alcohol with 4-hydroxyphenylbutanoic acid under specific conditions to form the desired product . The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as chromatography and crystallization .
Chemical Reactions Analysis
Types of Reactions
3-(4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)butanoic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or alkanes.
Substitution: The chlorinated benzyl group can undergo nucleophilic substitution reactions to introduce different substituents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are commonly employed.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols .
Scientific Research Applications
3-(4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)butanoic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-(4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)butanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in oxidative stress and inflammatory pathways .
Comparison with Similar Compounds
Similar Compounds
- (4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)acetic acid
- 3-Chloro-4-((4-isobutylbenzyl)oxy)phenyl)acetic acid
- 3-Chloro-4-((4-chlorobenzyl)oxy)phenyl)acetic acid
Uniqueness
3-(4-((3-Chloro-4-isopropoxybenzyl)oxy)phenyl)butanoic acid stands out due to its specific structural features, such as the combination of a chlorinated benzyl group and an isopropoxy substituent. These features contribute to its unique chemical reactivity and potential biological activities, making it a valuable compound for research and industrial applications .
Properties
CAS No. |
86271-58-1 |
|---|---|
Molecular Formula |
C20H23ClO4 |
Molecular Weight |
362.8 g/mol |
IUPAC Name |
3-[4-[(3-chloro-4-propan-2-yloxyphenyl)methoxy]phenyl]butanoic acid |
InChI |
InChI=1S/C20H23ClO4/c1-13(2)25-19-9-4-15(11-18(19)21)12-24-17-7-5-16(6-8-17)14(3)10-20(22)23/h4-9,11,13-14H,10,12H2,1-3H3,(H,22,23) |
InChI Key |
KOLGILXZTXBLJB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)COC2=CC=C(C=C2)C(C)CC(=O)O)Cl |
Origin of Product |
United States |
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